Bis(ethylthio)methane

Description

Bis(ethylthio)methane, also known as Bis(2-ethylthio)methane, is an organic compound with the chemical formula C6H14S2. It features two ethylthio groups attached to a central methane molecule. Typically, this compound appears as a colorless liquid or a white solid. It exhibits solubility in organic solvents like alcohol and ether but is insoluble in water.

A similar compound, Bis(methylthio)methane (C3H8S2), also known as 2,4-dithiapentane, is found in foods such as cheese, milk, cooked beef, and truffle . It is also a major component of the truffle aroma and is used as a synthetic flavoring agent . Bis(methylthio)methane is a dithioacetal, belonging to a class of organic compounds with the general structure R2C(SR')2 . It can be synthesized by condensing methanethiol and formaldehyde in the presence of hydrochloric acid .

Another related compound is Ethyl 1-(ethylthio)propyl disulfide (C7H16S3), which belongs to the class of organic compounds known as dialkyldisulfides . These compounds contain a dialkyldisulfide functional group . Bis(ethylthio)methane is used to produce 2-(ethylthio)ethanol by reacting ethylene oxide and ethyl mercaptan in the presence of ammonium hydroxide .

• CAS No.: 4396-19-4
• Product Name: Bis(ethylthio)methane
• Molecular Formula: C5H12S2
• Molecular Weight: 136.3 g/mol
• IUPAC Name: ethylsulfanylmethylsulfanylethane
• Standard InChI: InChI=1S/C5H12S2/c1-3-6-5-7-4-2/h3-5H2,1-2H3
• Standard InChIKey: RJQVVQDWHKZIHU-UHFFFAOYSA-N
• SMILES: CCSCSCC
• Canonical SMILES: CCSCSCC
• Synonyms: 1,1’-[Methylenebis(thio)]bis-ethane; Formaldehyde Diethyl Dithioacetal; Formaldehyde Diethyl Mercaptal; Methylenebis[ethyl Sulfide]; NSC 89868;_x000B_
• PubChem Compound: 78108
• Last Modified: Sep 14 2023